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Compound of Interest

Compound Name: D-(-)-Pantolactone-d6

Cat. No.: B15294272

Essential Safety and Handling Guide for D-(-)-
Pantolactone-d6

This guide provides immediate safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling D-(-)-Pantolactone-d6. The following
procedures are based on the safety data for D-(-)-Pantolactone, as the deuterated form is
expected to have very similar chemical properties and hazards.

Personal Protective Equipment (PPE)

When handling D-(-)-Pantolactone-d®6, it is crucial to use appropriate personal protective
equipment to ensure personal safety. The recommended PPE is outlined below.
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PPE Category

Specific Recommendations

Eye/Face Protection

Chemical splash-resistant safety glasses or
goggles with side protection are required. A face

shield may be appropriate in some situations.[1]

Hand Protection

Wear impervious gloves, such as nitrile rubber.
Gloves must be inspected before use and

disposed of properly after.[2][3]

Skin and Body Protection

A lab coat or other protective clothing must be

worn to prevent skin contact.[1][3]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not required.
[4] If dust is generated, a dust respirator should
be used.[5]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of D-(-)-Pantolactone-d6

and ensuring a safe laboratory environment.

Handling:

o Work in a well-ventilated area.[5]
e Avoid contact with skin and eyes.[1][5]
e Do not breathe dust.[1]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the handling area.[5]

e Minimize dust generation and accumulation.[1]

Storage:
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Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed when not in use.[1][5]

This substance is hygroscopic; protect it from moisture.[4][6]

Store locked up.[1][5]

Recommended storage temperature is 2-8°C.[1]

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if

Eye Contact ] o
present and easy to do. Continue rinsing. If eye

irritation persists, seek medical attention.[1][5]

Wash with plenty of soap and water. If skin
irritation occurs, get medical advice. Take off

Skin Contact ) ) )
contaminated clothing and wash it before reuse.

[1]5]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1][5]

_ Rinse mouth. Do NOT induce vomiting. Seek
Ingestion _ _
medical attention.[1]

Spill and Disposal Procedures

Accidental Release Measures:
e Minor Spills:

o Clean up spills immediately.[5]
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o Wear impervious gloves and safety glasses.[5]

o Use dry clean-up procedures and avoid generating dust.[5]

o Vacuum or sweep up the material and place it in a clean, dry, sealable, and labeled

container for disposal.[1][5]

e Major Spills:

o Clear the area of personnel and move upwind.[5]

o Alert the fire brigade and inform them of the location and nature of the hazard.[5]

o Control personal contact with the substance by using protective equipment, including a

dust respirator.[5]

o Prevent spillage from entering drains, sewers, or water courses.[5]

Disposal:

» Dispose of the contents and container to an authorized hazardous or special waste collection

point in accordance with local regulations.[1][5]

Physical and Chemical Properties

The following table summarizes key quantitative data for D-(-)-Pantolactone.

Property Value

Molecular Formula C6H1003
Molecular Weight 130.14 g/mol
Melting Point 88-92°C

Boiling Point 120 - 122 °C
Appearance White solid/crystals
Solubility Soluble in water
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Note: The molecular weight for D-(-)-Pantolactone-d6 is approximately 136.18 g/mol .[7]

Experimental Workflow

The following diagram illustrates the standard workflow for handling D-(-)-Pantolactone-d6 in a
laboratory setting, from receiving the material to its final disposal.
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Caption: Safe handling workflow for D-(-)-Pantolactone-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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